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Compound of Interest

Compound Name: Iodinin

Cat. No.: B1496461 Get Quote

Disclaimer: Information regarding specific safety protocols, personal protective equipment

(PPE), handling, storage, and disposal of Iodinin is not available in the provided search

results. The following information pertains to Iodine. Researchers, scientists, and drug

development professionals should consult with a qualified safety professional to establish

specific safety protocols for handling Iodinin based on a comprehensive risk assessment.

This guide provides essential safety and logistical information for handling Iodine in a

laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of all

personnel.
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Property Value

Appearance Gray-black flakes with a metallic luster

Odor Characteristic, pungent

Boiling Point 184.4 °C

Melting Point 113.5 °C - 113.7 °C[1][2]

Specific Gravity 4.93

Vapor Pressure 0.3 mm Hg

Solubility in Water Practically insoluble[1][2]

Solubility in Solvents Soluble in alcohol and other organic solvents

Health Hazard Information
Hazard Type Description

Acute Oral

Harmful if swallowed. Symptoms may include a

disagreeable metallic taste, gastric upset,

violent abdominal pain, bloody diarrhea, fever,

and severe collapse.[1]

Acute Dermal
Harmful in contact with skin. Causes skin

irritation.[1]

Acute Inhalation
Harmful if inhaled. Causes severe irritation to

the mucous membrane and respiratory tract.[1]

Eye Contact Causes serious eye irritation.[1]

Chronic Effects

Causes damage to organs through prolonged or

repeated exposure.[1] May cause dermatitis.

The thyroid is a primary target organ.[2]

Exposure Limits for Iodine
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Regulatory Body Limit

OSHA Ceiling: 0.1 ppm

ACGIH TLV: 0.01 ppm (inhalable fraction and vapor)

NIOSH REL-Ceiling: 0.1 ppm

Personal Protective Equipment (PPE)
When handling iodine, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.

PPE Category Specific Recommendations

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3]

Skin

Wear appropriate protective gloves to prevent

skin exposure.[3] Nitrile rubber gloves with a

material thickness of >0.11 mm are suitable.[4]

Wear a fastened lab coat or appropriate

protective clothing to prevent skin exposure.[3]

[5]

Respiratory

Use only in a well-ventilated area or under a

fume hood.[1][2] If ventilation is inadequate,

wear a suitable vapor and dust respirator.[6]

Handling and Storage Procedures
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment when working with iodine.

Handling
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Ventilation: Always work with iodine in a well-ventilated area or under a designated fume

hood.[5]

Avoid Contact: Do not breathe dust or fumes.[2] Avoid contact with skin and eyes.

Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke when

using this product.[1]

Clothing: Remove contaminated clothing and wash it before reuse.[1][3]

Storage
Container: Store in a tightly closed, shatter-resistant container.[3][5]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Incompatibilities: Iodine reacts violently with metal powders, antimony, ammonia,

acetaldehyde, and acetylene.[2]

Corrosion: Iodine frequently oxidizes metal shelves or containers in proximity.[2]

Emergency Procedures
In the event of an emergency involving iodine, follow these procedures to ensure the safety of

all personnel.

Spills
Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilented.

Containment: For a small spill, use appropriate tools to put the spilled solid in a convenient

waste disposal container. For a large spill, do not get water inside the container and do not

touch the spilled material.[6]

Cleanup: Sweep up the spill, place it in a sealed bag or container, and dispose of it properly.

[2] Wash the spill site after material pickup is complete.[2]
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Reporting: Report the spill to the appropriate environmental health and safety personnel.

First Aid
Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.[3]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[3] Get medical advice if skin irritation occurs.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Get medical attention if eye irritation

persists.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or

water.[3] Call a poison center or doctor immediately.[2]

Disposal Plan
Iodine waste is considered hazardous and must be disposed of according to institutional and

regulatory guidelines.

Waste Collection: Collect iodine-containing solutions and contaminated materials for disposal

through a hazardous waste program.

Containerization: Seal iodine waste in a shatter-resistant container, then pack it into a zip-

lock bag and label it properly with the type of waste, your name, and the date.[5]

Disposal Method: Never dispose of iodine down the drain.[7] Contact your institution's

environmental health and safety department for specific disposal procedures.

Experimental Workflow: Handling an Iodine Spill

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://shop.chemsupply.com.au/documents/42C976EU.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://shop.chemsupply.com.au/documents/42C976EU.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.openaccessgovernment.org/iodine-129-disposal/53932/
https://collectandrecycle.com/chemical-waste-disposal/iodine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling an Iodine Spill

Initial Response

Assessment & Preparation

Containment & Cleanup

Post-Cleanup

Iodine Spill Occurs

Evacuate Immediate Area

Alert Others & Safety Officer

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Gather Spill Kit Materials

Contain the Spill

Cover with Sand, Dry Lime, or Soda Ash

Sweep into a Labeled, Sealed Container

Clean Spill Area with Soap & Water

Decontaminate Reusable Equipment

Dispose of Waste via Hazardous Waste Program

Document the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to an iodine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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